Cas no 1118787-39-5 (4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• CAS No: 1118787-39-5
• MF: C₁₅H₂₀ClNO₅S
• MW: 361.841002464294
• CID: 4572210
• PubChem ID: 39870564
• Update Time: 2025-08-02

4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• 1118787-39-5
• G23427
• 4-O-tert-butyl 2-O-ethyl 5-[(2-chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
• EN300-41300
• CS-0248764
• Z415743782
• 4-tert-butyl2-ethyl5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
• AKOS030744513

• Inchi： 1S/C15H20ClNO5S/c1-6-21-14(20)11-8(2)10(13(19)22-15(3,4)5)12(23-11)17-9(18)7-16/h6-7H2,1-5H3,(H,17,18)
• InChI Key： NPPZNSLYLFYOAE-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(CCl)=O)=C(C(OC(C)(C)C)=O)C=1C

Computed Properties

• Exact Mass: 361.0750716g/mol
• Monoisotopic Mass: 361.0750716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 148-150 °C
• Boiling Point: 491.7±45.0 °C at 760 mmHg

4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate

Introduction to 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 1118787-39-5) and Its Applications in Modern Chemical Biology

4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate, identified by the CAS number 1118787-39-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential biological activities. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse pharmacological properties and industrial applications. The presence of multiple functional groups, including tert-butyl, ethyl, chloroacetamido, and methylthiophene moieties, contributes to its distinctive chemical properties and makes it a valuable scaffold for drug discovery and material science research.

The tert-butyl group at the 4-position enhances the lipophilicity of the molecule, improving its membrane permeability, which is a critical factor for many bioactive compounds. This feature is particularly relevant in the design of small-molecule drugs that require efficient delivery across biological membranes. Additionally, the ethyl substituent at the 2-position introduces another layer of steric and electronic modulation, influencing the compound's reactivity and interactions with biological targets. The chloroacetamido group at the 5-position serves as a versatile pharmacophore, capable of engaging in hydrogen bonding and hydrophobic interactions with protein or nucleic acid targets, thereby modulating biological pathways.

The core structure of 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate is derived from 3-methylthiophene, a heterocyclic compound that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The thiophene ring itself is a key component in many pharmaceuticals, including antifungals and antivirals, due to its ability to disrupt essential biological processes in pathogens. By incorporating additional functional groups such as dicarboxylates, this compound may exhibit enhanced binding affinity or metabolic stability compared to simpler thiophene derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that thiophene derivatives can act as inhibitors of various enzymes and receptors involved in cancer progression, neurodegenerative diseases, and metabolic disorders. For instance, modifications at the methylthiophene core can alter the compound's ability to interact with target proteins, potentially leading to novel therapeutic strategies. The dicarboxylate groups may also contribute to solubility improvements, which is crucial for drug formulation and bioavailability.

In the context of drug discovery, 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate represents an intriguing candidate for further investigation. Its multifunctional nature allows for selective modulation of biological pathways without unintended side effects. Researchers are exploring its potential as an intermediate in synthesizing more complex bioactive molecules or as a lead compound for structure-activity relationship (SAR) studies. The integration of machine learning algorithms into drug design has further accelerated the process by predicting optimal modifications to enhance potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene core efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis. Once synthesized, rigorous analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm its structure and purity.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Thiophenes are particularly valuable due to their ability to mimic natural biomolecules while offering improved pharmacokinetic properties. The introduction of electron-withdrawing groups like carboxylates enhances binding interactions with biological targets, while lipophilic substituents improve oral bioavailability. This balance is critical for developing drugs that are both effective and clinically viable.

Current research trends indicate that thiophene derivatives are being increasingly explored for their potential in treating chronic diseases such as diabetes mellitus and cardiovascular disorders. The unique electronic properties of these compounds allow them to interact with enzymes like kinases or phosphodiesterases that play a role in disease pathogenesis. For example, studies have demonstrated that certain thiophenes can inhibit platelet aggregation by modulating cyclooxygenase activity or interfere with glucose metabolism by targeting specific receptors.

The industrial applications of 4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate extend beyond pharmaceuticals into materials science. Thiophene-based polymers exhibit excellent electrical conductivity and mechanical strength when incorporated into organic electronics or coatings. Researchers are investigating ways to functionalize these polymers with additional groups like carboxylates or amides to enhance their stability under extreme conditions while maintaining functionality.

In conclusion,4-tert-butyl 2-ethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 1118787-39-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its complex structure offers opportunities for designing novel therapeutics through rational drug design approaches combined with computational modeling tools such as molecular dynamics simulations or quantum mechanics calculations based on density functional theory (DFT). As our understanding improves regarding how these molecules interact at atomic level interfaces between ligands proteins nucleic acids membranes we anticipate even broader uses emerging fields nanomedicine personalized medicine